![molecular formula C11H10N4OS B6276285 [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol CAS No. 2763776-58-3](/img/no-structure.png)
[1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol
Overview
Description
[1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol, also known as MBT, is an organic compound with a wide range of applications in scientific research. It is a relatively new compound, first synthesized in the early 2000s, and is used as a reagent in organic synthesis. MBT is a versatile compound, and its unique properties have allowed it to be used in a variety of research applications.
Scientific Research Applications
[1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a building block in the synthesis of more complex compounds. Additionally, [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol has been used as a ligand in coordination chemistry, as a catalyst in the synthesis of pharmaceuticals, and as a reagent in the synthesis of new materials.
Mechanism of Action
[1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol is a versatile compound with a wide range of applications in scientific research. Its unique properties are due to its ability to form strong bonds with other molecules and its ability to act as a catalyst in certain reactions. [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol acts as a ligand in coordination chemistry, forming strong bonds with metal ions to create coordination complexes. Additionally, [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol can act as a catalyst in polymerization reactions, allowing for the formation of polymers from smaller molecules.
Biochemical and Physiological Effects
[1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol has been studied for its potential biochemical and physiological effects. Studies have shown that [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol can act as an antioxidant, scavenging free radicals and preventing oxidative damage. Additionally, [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol has been shown to possess anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol has also been studied for its potential anti-cancer properties, although more research is needed to confirm these effects.
Advantages and Limitations for Lab Experiments
The use of [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol in laboratory experiments has several advantages. [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol is relatively easy to synthesize and can be purified by recrystallization. Additionally, it is a versatile compound, and can be used in a variety of research applications. However, there are some limitations to the use of [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol in laboratory experiments. [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol is a relatively new compound, and its properties are still being studied. Additionally, it is a highly reactive compound, and care must be taken to ensure that it is handled and stored properly.
Future Directions
There are several potential future directions for research involving [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol. Further studies are needed to fully understand the biochemical and physiological effects of [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol, as well as its potential therapeutic applications. Additionally, studies are needed to explore the potential of [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol as a catalyst in the synthesis of pharmaceuticals and other materials. Finally, further research is needed to explore the potential of [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol as a reagent in organic synthesis and as a building block for more complex compounds.
Synthesis Methods
[1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol is synthesized in a multi-step process. The process begins with the reaction of 2-methyl-1,3-benzothiazol-6-yl chloride with 1H-1,2,3-triazol-4-ylmethanol in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces the desired compound, [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol. The reaction is typically carried out at room temperature, and the product can be purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol involves the reaction of 2-methyl-1,3-benzothiazole with sodium azide to form 1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazole. This intermediate is then reacted with formaldehyde to yield the final product, [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol.", "Starting Materials": [ "2-methyl-1,3-benzothiazole", "sodium azide", "formaldehyde" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1,3-benzothiazole (1.0 g, 6.2 mmol) in dry DMF (10 mL) under nitrogen atmosphere.", "Step 2: Add sodium azide (0.9 g, 13.9 mmol) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 50 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain a yellow solid.", "Step 5: Dissolve the yellow solid in methanol (10 mL) and add formaldehyde (0.5 mL, 6.2 mmol).", "Step 6: Stir the reaction mixture at room temperature for 24 hours.", "Step 7: Evaporate the solvent under reduced pressure and purify the crude product by column chromatography using ethyl acetate/hexane as eluent to obtain the final product, [1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol as a white solid (yield: 70%)." ] } | |
CAS RN |
2763776-58-3 |
Product Name |
[1-(2-methyl-1,3-benzothiazol-6-yl)-1H-1,2,3-triazol-4-yl]methanol |
Molecular Formula |
C11H10N4OS |
Molecular Weight |
246.3 |
Purity |
95 |
Origin of Product |
United States |
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